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Compound of Interest

Compound Name: 2-Benzylamino-propan-1-ol

Cat. No.: B1266836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Benzyl-L-alaninol is a chiral amino alcohol derivative of interest in synthetic organic

chemistry and pharmaceutical development, often serving as a key building block or

intermediate. A thorough understanding of its solubility in various organic solvents is

fundamental for optimizing reaction conditions, designing purification strategies, and

developing formulations. This technical guide provides an overview of the known solubility

characteristics of N-Benzyl-L-alaninol, a detailed experimental protocol for its quantitative

determination, and a visual workflow to aid in experimental design.

Solubility Data of N-Benzyl-L-alaninol
Quantitative, temperature-dependent solubility data for N-Benzyl-L-alaninol in a wide range of

organic solvents is not extensively documented in publicly available literature. However,

qualitative assessments have been noted. The following table summarizes the available

information. Researchers are strongly encouraged to determine quantitative solubility

experimentally for their specific applications, as solubility can be influenced by factors such as

solute purity, solvent grade, and temperature.
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Solvent Family Solvent IUPAC Name
Qualitative
Solubility

Halogenated Chloroform Trichloromethane Soluble

Alcohol Methanol Methanol Soluble

Note: The term "Soluble" indicates that N-Benzyl-L-alaninol dissolves in the specified solvent,

but does not provide a quantitative measure of concentration at saturation. For precise process

design and development, the experimental protocol outlined in the following section is

recommended.

Experimental Protocol: Gravimetric Determination
of Solubility
The isothermal gravimetric method is a reliable and fundamental technique for accurately

determining the solubility of a solid compound like N-Benzyl-L-alaninol in an organic solvent.

This method involves preparing a saturated solution at a constant temperature, separating the

dissolved solute from the excess solid, and quantifying the dissolved amount by mass after

solvent evaporation.

Materials and Equipment
High-purity N-Benzyl-L-alaninol

Analytical grade organic solvents

Analytical balance (readable to at least 0.1 mg)

Temperature-controlled shaker, orbital shaker, or water bath

Screw-cap vials (e.g., 4 mL or 20 mL)

Syringes

Syringe filters (0.22 µm or 0.45 µm, compatible with the chosen solvent)

Pre-weighed, clean, and dry glass vials for evaporation
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Drying oven or rotary evaporator

Desiccator

Step-by-Step Procedure
Preparation of Saturated Solution:

Add an excess amount of N-Benzyl-L-alaninol to a screw-cap vial. The presence of

undissolved solid at the end of the equilibration period is crucial to ensure saturation.

Accurately add a known volume or mass of the selected organic solvent to the vial.

Securely seal the vial to prevent any solvent loss due to evaporation.

Equilibration:

Place the sealed vial in a temperature-controlled shaker or water bath set to the desired

experimental temperature (e.g., 25 °C, 37 °C).

Agitate the mixture for a sufficient duration to allow the system to reach equilibrium. A

period of 24 to 48 hours is typically recommended.

Phase Separation:

After equilibration, cease agitation and allow the vial to stand undisturbed at the set

temperature for at least 2 hours. This permits the excess, undissolved solid to settle,

leaving a clear supernatant of the saturated solution.

Sample Collection and Filtration:

Carefully withdraw a known volume of the clear supernatant using a syringe.

Attach a chemically compatible syringe filter to the tip of the syringe.

Dispense the filtered saturated solution into a pre-weighed, labeled glass vial. This

filtration step is critical to remove any microscopic, undissolved particles.

Gravimetric Analysis:
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Accurately weigh the vial containing the filtered saturated solution to determine the total

mass of the solution.

Evaporate the solvent completely. This can be achieved by placing the vial in a drying

oven set to a temperature below the boiling point of the solvent and the melting point of N-

Benzyl-L-alaninol, or by using a rotary evaporator for more efficient removal.

Once the solvent is fully evaporated, place the vial in a desiccator to cool to room

temperature and prevent moisture absorption.

Weigh the vial containing the dry solute residue. Repeat the drying and weighing process

until a constant mass is achieved.[1][2]

Calculation of Solubility
The solubility can be calculated and expressed in various units. A common representation is

grams of solute per 100 mL of solvent.

Mass of dissolved solute (m_solute):

m_solute = (Mass of vial + dry residue) - (Mass of empty vial)

Mass of solvent (m_solvent):

m_solvent = (Mass of vial + solution) - (Mass of vial + dry residue)

Solubility (S) in g/100 g of solvent:

S = (m_solute / m_solvent) * 100

To express solubility in g/100 mL, the density of the solvent at the experimental temperature is

required.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the gravimetric method for determining the

solubility of N-Benzyl-L-alaninol.
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1. Preparation & Equilibration

2. Sampling & Filtration

3. Gravimetric Analysis & Calculation
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Caption: Workflow for Gravimetric Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266836#solubility-of-n-benzyl-l-alaninol-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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